Cas no 67049-54-1 (1-(1,3-benzodioxol-5-yl)-2-(dimethylamino)ethyl benzoate)

1-(1,3-benzodioxol-5-yl)-2-(dimethylamino)ethyl benzoate structure
67049-54-1 structure
Product Name:1-(1,3-benzodioxol-5-yl)-2-(dimethylamino)ethyl benzoate
CAS No:67049-54-1
MF:C18H19NO4
MW:313.347765207291
CID:1719902
PubChem ID:49072
Update Time:2025-04-21

1-(1,3-benzodioxol-5-yl)-2-(dimethylamino)ethyl benzoate Chemical and Physical Properties

Names and Identifiers

    • 1-(1,3-benzodioxol-5-yl)-2-(dimethylamino)ethyl benzoate
    • [1-(1,3-benzodioxol-5-yl)-2-(dimethylamino)ethyl] benzoate
    • 0-19-00-00336 (Beilstein Handbook Reference)
    • beta-Benzoyloxy-beta-3,4-methylenedioxyphenylethyl dimethylamine
    • BENZOIC ACID, 2-(DIMETHYLAMINO)-1-(3,4-METHYLENEDIOXYPHENYL)ETHYL ESTER
    • DTXSID30986000
    • BRN 0315906
    • 1-(2H-1,3-Benzodioxol-5-yl)-2-(dimethylamino)ethyl benzoate
    • 67049-54-1
    • Inchi: 1S/C18H19NO4/c1-19(2)11-17(23-18(20)13-6-4-3-5-7-13)14-8-9-15-16(10-14)22-12-21-15/h3-10,17H,11-12H2,1-2H3
    • InChI Key: CJKXQXAXUJARNR-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)C(C1=CC=C2C(=C1)OCO2)CN(C)C

Computed Properties

  • Exact Mass: 313.13147
  • Monoisotopic Mass: 313.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 48Ų

Experimental Properties

  • PSA: 48
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